2-(4-Chlorophenyl)-10-phenyl-1,2,4,9,10,12-hexaazadispiro(4.2.4.2)tetradecane-3,11-dione

• IUPAC Name: 11-(4-chlorophenyl)-3-phenyl-1,3,4,9,11,12-hexazadispiro[4.2.48.25]tetradecane-2,10-dione
• InChI: InChI=1S/C20H21ClN6O2/c21-14-6-8-16(9-7-14)27-18(29)23-20(25-27)12-10-19(11-13-20)22-17(28)26(24-19)15-4-2-1-3-5-15/h1-9,24-25H,10-13H2,(H,22,28)(H,23,29)
• InChI Key: MIBXRLODKCZQAY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC13NC(=O)N(N3)C4=CC=CC=C4)NC(=O)N(N2)C5=CC=C(C=C5)Cl
• Molecular Formula: C20H21ClN6O2
• Molecular Weight: 412.9 g/mol

Description

2-(4-Chlorophenyl)-10-phenyl-1,2,4,9,10,12-hexaazadispiro(4.2.4.2)tetradecane-3,11-dione is a useful research compound. Its molecular formula is C20H21ClN6O2 and its molecular weight is 412.88. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Chlorophenyl)-10-phenyl-1,2,4,9,10,12-hexaazadispiro(4.2.4.2)tetradecane-3,11-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Chlorophenyl)-10-phenyl-1,2,4,9,10,12-hexaazadispiro(4.2.4.2)tetradecane-3,11-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

Chemical synthesis and structural analysis form the foundation for understanding the applications of complex organic compounds. For instance, the study on the preparation and solvolysis of dispirotetraenediones elucidates the behavior of similar spiro compounds under specific conditions, which can infer stability and reactivity aspects crucial for pharmaceutical and material science applications (Afzal et al., 1969). Similarly, research on the synthesis and crystal structures of related compounds provides essential data on molecular conformations and intermolecular interactions, potentially guiding the design of molecules with desired properties for drug development or material engineering (Shi et al., 2007).

Reactivity and Applications in Synthesis

The reactivity of a compound like "2-(4-Chlorophenyl)-10-phenyl-1,2,4,9,10,12-hexaazadispiro(4.2.4.2)tetradecane-3,11-dione" could be explored through studies on similar molecules. Research detailing the alternating copolymers via Diels-Alder and ene reactions with bis-triazolinediones highlights the potential of using such compounds in polymer synthesis, opening avenues for creating new materials with tailored properties for industrial applications (Mallakpour & Butler, 1985).

Molecular Interactions and Material Science

Investigations into the preparation of crown ethers containing dicinnamoyl groups and their complexing abilities offer insights into the molecular interactions specific to spiro compounds and their potential applications in material science, particularly in the development of molecular recognition systems and sensors (Akabori & Tsuchiya, 1990). These studies provide a basis for understanding how the compound could be utilized in creating novel materials or in catalysis.